Cas no 7685-16-7 (2H-Tetrazolium, 2-(4-iodophenyl)-3-(4-nitrophenyl)-5-phenyl-)

• Product Name: 2H-Tetrazolium, 2-(4-iodophenyl)-3-(4-nitrophenyl)-5-phenyl-
• CAS No: 7685-16-7
• MF: C₁₉H₁₅IN₅O₂
• MW: 472.259175539017
• CID: 537138
• PubChem ID: 71403427
• Update Time: 2025-04-19

2H-Tetrazolium, 2-(4-iodophenyl)-3-(4-nitrophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazolium, 2-(4-iodophenyl)-3-(4-nitrophenyl)-5-phenyl-
• 2-(4-iodophenyl)-3-(4-nitrophenyl)-5-phenyl-1H-tetrazol-1-ium
• 2-(4-Iodophenyl)-3-(4-nitrophenyl)-5-phenyl-2,3-dihydro-1H-tetrazol-1-ium
• DTXSID30824337
• 7685-16-7

• Inchi： 1S/C19H14IN5O2/c20-15-6-8-16(9-7-15)23-21-19(14-4-2-1-3-5-14)22-24(23)17-10-12-18(13-11-17)25(26)27/h1-13H,(H,21,22)/p+1
• InChI Key： IDRHRIHJNRTYHD-UHFFFAOYSA-O
• SMILES： IC1C=CC(=CC=1)N1N(C2C=CC(=CC=2)[N+](=O)[O-])N=C(C2C=CC=CC=2)[NH2+]1

Computed Properties

• Exact Mass: 472.02675
• Monoisotopic Mass: 472.02705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 78.59